N-(2,4-dimethoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide

• IUPAC Name: N'-(2,4-dimethoxyphenyl)-N-(3,3-diphenylpropyl)oxamide
• InChI: InChI=1S/C25H26N2O4/c1-30-20-13-14-22(23(17-20)31-2)27-25(29)24(28)26-16-15-21(18-9-5-3-6-10-18)19-11-7-4-8-12-19/h3-14,17,21H,15-16H2,1-2H3,(H,26,28)(H,27,29)
• InChI Key: YYSGQYXDYJXDGM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C(=O)NCCC(C2=CC=CC=C2)C3=CC=CC=C3)OC
• Molecular Formula: C25H26N2O4
• Molecular Weight: 418.5 g/mol

Description

N-(2,4-Dimethoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide (DMPPED) is a synthetic compound with a wide range of applications in scientific research and laboratory experiments. This compound has been studied extensively for its biochemical and physiological effects, as well as its mechanism of action.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide has been used in a variety of scientific research studies. It has been used to study the effects of drugs on the nervous system, as well as to study the effects of aging on the brain. It has also been used in studies of cell signaling pathways, drug metabolism, and the effects of environmental toxins. Additionally, it has been used in studies of the effects of certain hormones on the body, such as testosterone and estrogen.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide is not completely understood. However, it is known that the compound binds to certain receptors in the brain, including the serotonin 5-HT2A receptor, the dopamine D2 receptor, and the norepinephrine NE2 receptor. It is thought that these receptors are involved in the effects of N-(2,4-dimethoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide on the nervous system.
Biochemical and Physiological Effects
N-(2,4-dimethoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase serotonin levels in the brain, which can lead to an increase in mood and improved cognitive functioning. It has also been shown to reduce inflammation and oxidative stress, as well as to improve sleep quality. Additionally, it has been shown to increase dopamine levels in the brain, which can lead to improved focus and concentration.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,4-dimethoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide in laboratory experiments are numerous. It is easy to synthesize, and it is relatively inexpensive. Additionally, it has a wide range of applications in scientific research. However, there are some limitations to using N-(2,4-dimethoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide in laboratory experiments. It is not approved for use in humans, so it cannot be used in clinical trials. Additionally, its mechanism of action is not fully understood, so it is difficult to predict its effects in certain situations.

Future Directions

There are a number of potential future directions for research into N-(2,4-dimethoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide. One potential direction is to further study its mechanism of action and its effects on the nervous system. Additionally, more research could be done into the effects of N-(2,4-dimethoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide on other systems in the body, such as the cardiovascular system. Additionally, more research could be done into its potential therapeutic applications, such as its potential use as a treatment for depression or anxiety. Finally, further research could be done into the potential side effects of N-(2,4-dimethoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide, as well as its potential interactions with other drugs.

Synthesis Methods

N-(2,4-dimethoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide is synthesized using a two-step reaction. The first step involves the reaction of 2,4-dimethoxyphenylacetic acid with 3,3-diphenylpropyl amine in the presence of an acid catalyst. The second step involves the reaction of the product from the first step with ethanediamine. The resulting product is N-(2,4-dimethoxyphenyl)-N'-(3,3-diphenylpropyl)ethanediamide, which can be purified by recrystallization or chromatography.